Cas no 21994-89-8 (b-Alanine,N-[[(2,5-dioxo-1-pyrrolidinyl)oxy]carbonyl]-, 2,5-dioxo-1-pyrrolidinyl ester)

The compound β-Alanine, N-[[(2,5-dioxo-1-pyrrolidinyl)oxy]carbonyl]-, 2,5-dioxo-1-pyrrolidinyl ester is a heterobifunctional crosslinking reagent featuring both NHS ester and carbonyl pyrrolidinyl oxy (PCO) active groups. This structure enables efficient conjugation between amine-containing molecules and hydroxyl or thiol groups, facilitating stable amide bond formation. Its dual reactivity offers versatility in bioconjugation applications, such as protein-protein coupling or surface immobilization. The PCO group provides enhanced stability in aqueous solutions compared to traditional NHS esters, reducing hydrolysis rates. This compound is particularly useful in biochemical and biotechnological research where controlled, site-specific crosslinking is required. Proper handling under anhydrous conditions is recommended to maintain reactivity.
b-Alanine,N-[[(2,5-dioxo-1-pyrrolidinyl)oxy]carbonyl]-, 2,5-dioxo-1-pyrrolidinyl ester structure
21994-89-8 structure
Product Name:b-Alanine,N-[[(2,5-dioxo-1-pyrrolidinyl)oxy]carbonyl]-, 2,5-dioxo-1-pyrrolidinyl ester
CAS No:21994-89-8
MF:C12H13N3O8
MW:327.246923208237
MDL:MFCD09952655
CID:250375
PubChem ID:5098607
Update Time:2025-10-29

b-Alanine,N-[[(2,5-dioxo-1-pyrrolidinyl)oxy]carbonyl]-, 2,5-dioxo-1-pyrrolidinyl ester Chemical and Physical Properties

Names and Identifiers

    • b-Alanine,N-[[(2,5-dioxo-1-pyrrolidinyl)oxy]carbonyl]-, 2,5-dioxo-1-pyrrolidinyl ester
    • N-Succinimidoxycarbonyl-β-alanine N-Succinimidyl Ester
    • N-Succinimidoxycarbo
    • N-Succinimidoxycarbonyl-?-alanine N-Succinimidyl Ester 1,4- Dioxane complex
    • 1-[3-[[[(2,5-Dioxo-1-pyrrolidinyl)oxy]carbonyl]aMino]-1-oxopropoxy]-2,5-pyrrolidinedione
    • J-014400
    • (2,5-dioxopyrrolidin-1-yl) 3-[(2,5-dioxopyrrolidin-1-yl)oxycarbonylamino]propanoate
    • N-Succinimidoxycarbonyl-beta-alanine N-Succinimidyl Ester
    • N-[[N-[(Succinimidooxy)carbonyl]-beta-alanyl]oxy]succinimide
    • succinimidyloxycarbonyl-b-alanine-hydroxysuccinimide ester
    • MFCD09952655
    • 21994-89-8
    • Succinimidyloxycarbonyl-beta-alanine-hydroxysuccinimide ester
    • N-Succinimidoxycarbonyl- beta -alanine N-Succinimidyl Ester
    • MDL： MFCD09952655
    • Inchi： 1S/C12H13N3O8/c16-7-1-2-8(17)14(7)22-11(20)5-6-13-12(21)23-15-9(18)3-4-10(15)19/h1-6H2,(H,13,21)
    • InChI Key： JWOINKOELUJJOB-UHFFFAOYSA-N
    • SMILES： O(C(CCNC(=O)ON1C(CCC1=O)=O)=O)N1C(CCC1=O)=O

Computed Properties

  • Exact Mass: 415.12300
  • Monoisotopic Mass: 327.07026438g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 555
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2
  • Topological Polar Surface Area: 139Ų

Experimental Properties

  • Melting Point: 163-164°C
  • PSA: 157.85000
  • LogP: -0.92620

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b-Alanine,N-[[(2,5-dioxo-1-pyrrolidinyl)oxy]carbonyl]-, 2,5-dioxo-1-pyrrolidinyl ester Suppliers

Amadis Chemical Company Limited
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(CAS:21994-89-8)b-Alanine,N-[[(2,5-dioxo-1-pyrrolidinyl)oxy]carbonyl]-, 2,5-dioxo-1-pyrrolidinyl ester
Order Number:A1149311
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 23:10
Price ($):4990.0
Email:sales@amadischem.com

b-Alanine,N-[[(2,5-dioxo-1-pyrrolidinyl)oxy]carbonyl]-, 2,5-dioxo-1-pyrrolidinyl ester Related Literature

21994-89-8 (b-Alanine,N-[[(2,5-dioxo-1-pyrrolidinyl)oxy]carbonyl]-, 2,5-dioxo-1-pyrrolidinyl ester) Related Products

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Amadis Chemical Company Limited
(CAS:21994-89-8)b-Alanine,N-[[(2,5-dioxo-1-pyrrolidinyl)oxy]carbonyl]-, 2,5-dioxo-1-pyrrolidinyl ester
A1149311
Purity:99%
Quantity:10g
Price ($):4990.0
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